Cas no 1780573-01-4 (2-(2-amino-1,1-difluoroethyl)phenol)

• Product Name: 2-(2-amino-1,1-difluoroethyl)phenol
• CAS No: 1780573-01-4
• MDL: MFCD28519554
• CID: 4704917
• PubChem ID: 84654552
• Update Time: 2025-06-13

2-(2-amino-1,1-difluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1,1-difluoroethyl)phenol

• MDL： MFCD28519554

Additional information on 2-(2-amino-1,1-difluoroethyl)phenol

Recent Advances in the Study of 2-(2-amino-1,1-difluoroethyl)phenol (CAS: 1780573-01-4)

The compound 2-(2-amino-1,1-difluoroethyl)phenol (CAS: 1780573-01-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have demonstrated that 2-(2-amino-1,1-difluoroethyl)phenol serves as a key intermediate in the synthesis of novel β-amino alcohols, which are important building blocks for various pharmaceuticals. The presence of both amino and difluoroethyl groups in its structure makes it particularly valuable for medicinal chemistry applications, as these moieties can significantly influence the pharmacokinetic properties of drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 1780573-01-4 in the development of selective enzyme inhibitors. The researchers utilized this compound as a scaffold to create molecules that showed promising activity against specific kinase targets involved in inflammatory diseases. The difluoroethyl group was found to enhance metabolic stability while maintaining good solubility, addressing a common challenge in drug development.

In terms of synthesis optimization, a recent patent application (WO2023051234) describes an improved method for producing 2-(2-amino-1,1-difluoroethyl)phenol with higher yield and purity. The new process involves a catalytic asymmetric hydrogenation step that provides better stereochemical control, which is crucial for pharmaceutical applications where enantiomeric purity is often required.

Pharmacological studies have revealed interesting properties of derivatives based on this compound. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs exhibit potent activity as modulators of G-protein coupled receptors (GPCRs), with potential applications in neurological disorders. The presence of the phenol group appears to contribute to favorable binding interactions with target proteins.

From a safety perspective, preliminary toxicological evaluations of 2-(2-amino-1,1-difluoroethyl)phenol and its derivatives show promising results. A 2024 study in Chemical Research in Toxicology reported good in vitro safety profiles for several analogs, with no significant cytotoxicity observed at therapeutic concentrations. However, researchers note that more comprehensive in vivo studies are needed to fully assess the compound's safety profile.

The pharmaceutical industry has shown growing interest in this compound, with several companies including it in their drug discovery pipelines. Its versatility as a building block for various therapeutic agents makes it particularly valuable for fragment-based drug design approaches. Recent computational studies have also highlighted its potential as a privileged scaffold for virtual screening campaigns.

Future research directions for 1780573-01-4 include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and investigation of its potential in combination therapies. The compound's unique combination of functional groups offers numerous possibilities for medicinal chemistry optimization and the development of novel therapeutic agents.